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Compound of Interest

Compound Name: (R)-BRD3731

CAS No.: 2056262-08-7

Cat. No.: B2727197

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of (R)-BRD3731, a GSK3 inhibitor. In the absence of a specific Safety Data

Sheet (SDS) detailing the exact hazards of (R)-BRD3731, it is imperative to treat this

compound as hazardous waste. This precautionary approach ensures the highest safety

standards for laboratory personnel and minimizes environmental impact.

All chemical waste, including (R)-BRD3731 and any materials it has contaminated, must be

disposed of through an established hazardous waste collection program. It is strictly prohibited

to discharge such chemicals into the sewer system or to allow them to evaporate in a fume

hood as a method of disposal.

Key Disposal Principles
Proper disposal procedures are contingent on the chemical and physical properties of the

substance. While specific quantitative data for (R)-BRD3731's immediate environmental impact
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is not available, the following table outlines the general characteristics of this compound

relevant to its handling and disposal.

Property Data Source

Molecular Formula C₂₄H₃₁N₃O MedChemExpress

Molecular Weight 377.52 g/mol MedChemExpress

Solubility Soluble in DMSO MedChemExpress

Storage
Recommended at -20°C or

-80°C
MedChemExpress

Experimental Protocols for Disposal
The following protocols provide a detailed methodology for the safe disposal of (R)-BRD3731
in a laboratory setting.

1. Waste Identification and Segregation:

Treat all (R)-BRD3731 waste as hazardous. This includes pure compound, solutions

containing the compound, and any materials used for handling and cleanup (e.g., pipette

tips, gloves, absorbent pads).

Segregate (R)-BRD3731 waste from other waste streams. Do not mix it with non-hazardous

trash or other types of chemical waste unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Specifically, keep organic solvents, toxic metals, and inorganic chemicals in separate waste

containers.[1] Acids and bases should also be stored separately.[2]

2. Waste Container Management:

Use appropriate and compatible containers for waste storage. Plastic is often preferred for

chemical waste.[3] If the original container is used, ensure it is in good condition.

Ensure all waste containers are clearly and accurately labeled. The label should include the

words "Hazardous Waste," the full chemical name "(R)-BRD3731," and any known hazard
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characteristics.

Keep waste containers securely closed at all times, except when adding waste. This

prevents the release of vapors and reduces the risk of spills.

Do not overfill liquid waste containers.

3. Storage of Hazardous Waste:

Store (R)-BRD3731 waste in a designated "Satellite Accumulation Area" (SAA) that is at or

near the point of generation.

The SAA must be inspected weekly for any signs of leakage.

4. Disposal of Empty Containers:

A container that has held (R)-BRD3731 should be treated as hazardous waste.

If the compound is determined to be an "acute hazardous waste" by your EHS office, the

empty container must be triple-rinsed with a suitable solvent before it can be disposed of as

regular trash. The rinsate from this process must be collected and disposed of as hazardous

waste.

Before disposing of a triple-rinsed container as regular trash, all hazardous waste labels

must be defaced or removed.

5. Arranging for Waste Pickup:

Contact your institution's EHS or hazardous waste management department to schedule a

pickup for the collected (R)-BRD3731 waste.

Follow all institutional procedures for waste manifest and pickup.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (R)-BRD3731.
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Caption: Workflow for the safe disposal of (R)-BRD3731 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of (R)-BRD3731, fostering a secure research environment and upholding their
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commitment to environmental stewardship. Always consult your institution's specific guidelines

and the most current safety data sheets for any chemical you handle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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